Vitamin D2 sulfate Vitamin D2 sulfate
Brand Name: Vulcanchem
CAS No.: 1784-46-9
VCID: VC21121982
InChI: InChI=1S/C28H44O4S/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(14-11-21(24)4)32-33(29,30)31/h9-10,12-13,19-20,22,25-27H,4,7-8,11,14-18H2,1-3,5-6H3,(H,29,30,31)/b10-9+,23-12+,24-13-/t20-,22+,25+,26+,27-,28+/m0/s1
SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C
Molecular Formula: C₂₈H₄₃NaO₄S
Molecular Weight: 476.7 g/mol

Vitamin D2 sulfate

CAS No.: 1784-46-9

Cat. No.: VC21121982

Molecular Formula: C₂₈H₄₃NaO₄S

Molecular Weight: 476.7 g/mol

* For research use only. Not for human or veterinary use.

Vitamin D2 sulfate - 1784-46-9

Specification

CAS No. 1784-46-9
Molecular Formula C₂₈H₄₃NaO₄S
Molecular Weight 476.7 g/mol
IUPAC Name [(1R,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl] hydrogen sulfate
Standard InChI InChI=1S/C28H44O4S/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(14-11-21(24)4)32-33(29,30)31/h9-10,12-13,19-20,22,25-27H,4,7-8,11,14-18H2,1-3,5-6H3,(H,29,30,31)/b10-9+,23-12+,24-13-/t20-,22+,25+,26+,27-,28+/m0/s1
Standard InChI Key JCNSXPADDANKHU-PNXBIAHGSA-N
Isomeric SMILES C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](CCC3=C)OS(=O)(=O)O)C
SMILES CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C
Canonical SMILES CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C

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